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Compound of Interest

Compound Name: Elliptinium Acetate

Cat. No.: B1684230

Audience: Researchers, scientists, and drug development professionals.

Introduction

Elliptinium acetate, also known as Celiptium, is a derivative of the plant alkaloid ellipticine.[1]
[2] It is an antineoplastic agent with known applications in cancer research.[3] The compound
functions primarily as a DNA intercalating agent and a topoisomerase Il inhibitor.[1][4] By
stabilizing the topoisomerase 1I-DNA cleavable complex, elliptinium acetate induces DNA
strand breaks, which disrupts DNA replication and protein synthesis, ultimately leading to
apoptosis in cancer cells. Proper preparation of a stock solution is the first critical step for
ensuring reproducibility and accuracy in downstream experiments investigating its therapeutic
potential. This document provides a detailed protocol for the preparation, storage, and handling
of an Elliptinium Acetate stock solution.

Quantitative Data Summary

For consistency and accuracy in experimental design, key quantitative data for Elliptinium
Acetate are summarized in the table below.
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Parameter Value Reference
Celiptium, 9-hydroxy-2-

Synonyms s
methylellipticinium acetate

CAS Number 58337-35-2

Molecular Formula C20H20N203

Molecular Weight 336.38 g/mol

Appearance Solid powder

Recommended Solvent

Dimethyl sulfoxide (DMSO)

Typical Stock Concentration

10 mM - 50 mM

General Practice

Storage Conditions (Powder)

Short term (days to weeks): 0-
4°C; Long term (months to
years): -20°C. Keep dry and
dark.

Storage Conditions (Stock

Solution)

Short term (days to weeks): 0-
4°C; Long term (months to
years): -20°C. Aliquot to avoid

freeze-thaw cycles.

Experimental Protocol

This protocol details the steps to prepare a 10 mM stock solution of Elliptinium Acetate in

DMSO.

Materials:

Pipette and sterile filter tips

Elliptinium Acetate powder (CAS: 58337-35-2)
Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes (1.5 mL, sterile, amber or wrapped in foil)
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e Analytical balance

o Vortex mixer

Procedure:

o Pre-experimental Calculations:

o Determine the mass of Elliptinium Acetate needed to prepare the desired volume and
concentration.

o Formula: Mass (mg) = Desired Concentration (mM) x Final Volume (mL) x Molecular
Weight ( g/mol ) / 1000

o Example for 1 mL of 10 mM stock solution:
» Mass (mg) =10 mM x 1 mL x 336.38 g/mol / 1000 = 3.36 mg
e Weighing the Compound:
o Tare the analytical balance with a clean microcentrifuge tube.
o Carefully weigh 3.36 mg of Elliptinium Acetate powder directly into the tube.

o Note: Due to the cytotoxic nature of the compound, perform this step in a chemical fume
hood and wear appropriate Personal Protective Equipment (PPE).

e Dissolution:
o Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the powder.
o Cap the tube securely.

o Vortex the solution thoroughly for 1-2 minutes until the powder is completely dissolved.
Visually inspect the solution against a light source to ensure no particulates are visible.

 Aliquoting and Storage:
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o Dispense the stock solution into smaller, single-use aliquots (e.g., 20 uL) in sterile, light-
protected microcentrifuge tubes.

o Clearly label each aliquot with the compound name, concentration (10 mM), solvent
(DMSO), and preparation date.

o Store the aliquots at -20°C for long-term use.
Safety Precautions:

 Elliptinium Acetate is a potent antineoplastic agent and should be handled as a hazardous
compound.

o Always wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant
gloves.

 All handling of the dry powder and concentrated stock solution should be performed in a
certified chemical fume hood to avoid inhalation of aerosolized particles.

o Dispose of all contaminated materials (tubes, pipette tips, gloves) in accordance with
institutional guidelines for cytotoxic waste.

Visualizations

Experimental Workflow Diagram
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Preparation

1. Calculate Mass

2. Weigh Powder

3. Add DMSO

4. Vortex to Dissolve

5. Aliquot Solution

6. Store at -20°C

Click to download full resolution via product page

Caption: Workflow for preparing Elliptinium Acetate stock solution.

Hypothetical Signaling Pathway
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Caption: Postulated signaling pathway for Elliptinium Acetate-induced apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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